Cas no 4383-15-7 (Benzenemethanol, alpha-methylene- (9CI))

Benzenemethanol, alpha-methylene- (9CI) structure
4383-15-7 structure
Product Name:Benzenemethanol, alpha-methylene- (9CI)
CAS No:4383-15-7
MF:C8H8O
MW:120.148522377014
CID:1022920
PubChem ID:138213
Update Time:2025-04-20

Benzenemethanol, alpha-methylene- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, alpha-methylene- (9CI)
    • 1-phenylethenol
    • DTXSID50195950
    • 1-Phenylethen-1-ol
    • 1-phenylvinyl alcohol
    • CHEBI:38961
    • Q27118059
    • SCHEMBL464697
    • 4383-15-7
    • Inchi: 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6,9H,1H2
    • InChI Key: VEIIEWOTAHXGKS-UHFFFAOYSA-N
    • SMILES: OC(=C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 120.05754
  • Monoisotopic Mass: 120.057515
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.033
  • Boiling Point: 234.3°C at 760 mmHg
  • Flash Point: 107.4°C
  • Refractive Index: 1.555
  • PSA: 20.23
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